Cas no 22731-70-0 (1-(4-Bromophenyl)prop-2-en-1-one)

• Product Name: 1-(4-Bromophenyl)prop-2-en-1-one
• CAS No: 22731-70-0
• MF: C₉H₇BrO
• MW: 211.055281877518
• CID: 3040920
• PubChem ID: 11333310
• Update Time: 2025-06-11

1-(4-Bromophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)prop-2-en-1-one
• SCHEMBL8864790
• CS-0210415
• EN300-1248931
• NALJNNVTRUWQKR-UHFFFAOYSA-N
• BS-32159
• AKOS014915442
• 2-Propen-1-one, 1-(4-bromophenyl)-
• 1-acryloyl-4-bromobenzene
• 22731-70-0

• Inchi： 1S/C9H7BrO/c1-2-9(11)7-3-5-8(10)6-4-7/h2-6H,1H2
• InChI Key： NALJNNVTRUWQKR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C=C)=O)=CC=1

Computed Properties

• Exact Mass: 209.96803Da
• Monoisotopic Mass: 209.96803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(4-Bromophenyl)prop-2-en-1-one

Professional Introduction to 1-(4-Bromophenyl)prop-2-en-1-one (CAS No. 22731-70-0)

1-(4-Bromophenyl)prop-2-en-1-one, with the chemical name CAS No. 22731-70-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its aromatic brominated phenyl ring and α,β-unsaturated ketone functionality, has garnered considerable attention due to its versatile applications in medicinal chemistry and industrial processes.

The structural motif of 1-(4-Bromophenyl)prop-2-en-1-one consists of a propenone core substituted with a 4-bromophenyl group. This configuration imparts unique reactivity and electronic properties, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The bromine atom at the para position of the phenyl ring enhances electrophilic aromatic substitution reactions, facilitating further functionalization and derivatization.

In recent years, 1-(4-Bromophenyl)prop-2-en-1-one has been extensively studied for its role in the development of novel therapeutic agents. Its ability to serve as a building block for heterocyclic compounds has opened new avenues in drug discovery. For instance, researchers have leveraged this compound to synthesize derivatives with potential applications in treating neurological disorders, inflammatory conditions, and even certain types of cancer.

The α,β-unsaturated ketone moiety in 1-(4-Bromophenyl)prop-2-en-1-one is particularly noteworthy for its participation in Michael additions and other conjugate addition reactions. These reactions are pivotal in constructing complex molecular frameworks, enabling the creation of intricate pharmacophores. The bromine substituent further enhances these reactions by acting as a leaving group in subsequent transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in pharmaceutical synthesis.

Recent advancements in computational chemistry have also highlighted the significance of 1-(4-Bromophenyl)prop-2-en-1-one in virtual screening and molecular docking studies. Its structural features make it an ideal candidate for identifying new drug candidates by predicting binding interactions with biological targets. This has led to several high-throughput screening campaigns aimed at discovering novel compounds with therapeutic potential.

The compound's utility extends beyond academic research into industrial applications. Its role as a key intermediate in the synthesis of fine chemicals and agrochemicals underscores its economic importance. Manufacturers have optimized processes for its large-scale production, ensuring high purity and yield to meet the demands of various industries.

In summary, 1-(4-Bromophenyl)prop-2-en-1-one (CAS No. 22731-70-0) is a multifaceted compound with broad applications in pharmaceuticals and chemical synthesis. Its unique structural features enable diverse chemical transformations, making it indispensable in both research and industrial settings. As our understanding of its reactivity and applications continues to evolve, this compound is poised to play an even more significant role in the future of chemical biology and drug development.